Cas no 5427-99-6 (2-[(2-nitrophenyl)amino]acetic acid)

• Product Name: 2-[(2-nitrophenyl)amino]acetic acid
• CAS No: 5427-99-6
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 940437
• PubChem ID: 21554
• Update Time: 2025-06-25

2-[(2-nitrophenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroanilino)acetic acid
• 2-[(2-nitrophenyl)amino]acetic acid
• 2-Nitro-anilinoessigsaeure
• 2-nitrophenylglycine
• GLYCINE,N-(o-NITROPHENYL)
• N-(2-Nitro-phenyl)-glycin
• N-(2-nitro-phenyl)-glycine
• N-(o-Nitrophenyl)glycine
• N-<o-Nitro-phenyl>-glycin
• 2-((2-Nitrophenyl)amino)acetic acid
• G37648
• DTXSID70202630
• GLYCINE, N-(o-NITROPHENYL)-
• BRN 2808405
• AKOS000181311
• [(2-Nitrophenyl)amino]acetic acid
• (2-nitrophenyl)glycine
• MFCD00771928
• NSC 12787
• Oprea1_546283
• 2-(2-nitrophenylamino)acetic acid
• CS-0251056
• N-o-nitrophenylglycine
• Z57226712
• NSC12787
• EN300-53388
• F1905-0002
• 5427-99-6
• SCHEMBL124292
• 2-[(2-nitrophenyl)amino]aceticacid
• NSC-12787

• Inchi： 1S/C8H8N2O4/c11-8(12)5-9-6-3-1-2-4-7(6)10(13)14/h1-4,9H,5H2,(H,11,12)
• InChI Key： LGBCEZSPCHBRFQ-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04800
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 1.68750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2-nitrophenyl)amino]acetic acid

Professional Introduction to 2-[(2-nitrophenyl)amino]acetic Acid (CAS No. 5427-99-6)

2-[(2-nitrophenyl)amino]acetic acid, identified by its CAS number 5427-99-6, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a 2-nitrophenylamino group attached to an acetic acid backbone, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The unique structural attributes of this molecule make it a valuable intermediate in synthesizing various pharmacologically active agents.

The 2-nitrophenyl moiety in 2-[(2-nitrophenyl)amino]acetic acid contributes to its reactivity and functionality, enabling its use in diverse chemical transformations. This feature has been exploited in the synthesis of novel compounds with potential therapeutic benefits. Recent studies have highlighted the compound's role in developing molecules that exhibit inhibitory effects on specific enzymatic pathways, making it a promising candidate for further investigation.

In the realm of drug discovery, 2-[(2-nitrophenyl)amino]acetic acid has been utilized as a building block for more complex structures. Its ability to undergo selective modifications allows researchers to tailor its properties for specific applications. For instance, derivatives of this compound have been explored for their anti-inflammatory and analgesic potential. The nitro group present in the molecule can be reduced to an amine, leading to new derivatives with altered biological activities.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for 2-[(2-nitrophenyl)amino]acetic acid. These computational methods have enabled researchers to predict the outcomes of chemical reactions with high accuracy, thereby optimizing the synthesis process. Such innovations are crucial for scaling up production and ensuring the availability of this compound for industrial applications.

The pharmacological significance of 2-[(2-nitrophenyl)amino]acetic acid extends beyond its role as a synthetic intermediate. It has been investigated for its potential in treating various diseases, including neurological disorders and cancer. The structural motif of this compound resembles several known bioactive molecules, suggesting that it may interact with biological targets in a similar manner. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 2-[(2-nitrophenyl)amino]acetic acid involves multiple steps, each requiring careful optimization to achieve high yields and purity. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to enhance efficiency and reduce reaction times. These methods not only improve the scalability of production but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 2-[(2-nitrophenyl)amino]acetic acid (CAS No. 5427-99-6) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and therapeutic agents. Ongoing research efforts are expected to uncover more about its potential applications, further solidifying its importance in the chemical and pharmaceutical industries.